Cas no 88901-37-5 (Mogroside III-E)

Mogroside III-E structure
Mogroside III-E structure
Product Name:Mogroside III-E
CAS No:88901-37-5
MF:C48H82O19
MW:963.153297901154
CID:839605
Update Time:2024-10-26

Mogroside III-E Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside,(3a,9a,10R,11R,24R)-3- (a-D-glucopyranosyloxy)-11,25-dihydroxy-9- methyl-19-norlanost-5-en-24-yl 2-O-a-D-glucopyranosyl-
    • Mogroside IIIe
    • (1S,4R,8β,9β,11α,24R)-1-(β-D-Glucopyranosyloxy)-11,25-dihydroxy-9 ,10,14-trimethyl-4,9-cyclo-9,10-secocholest-5-en-24-yl 2-O-β-D-gl ucopyranosyl-β-D-glucopyranoside
    • MOGROSIDE IIE
    • MOGROSIDE IIIE(P) PrintBack
    • â-D-Glucopyranoside,(3â,9â,10R,11R,24R)-3- (â-D-glucopyranosyloxy)-11,25-dihydroxy-9- methyl-19-norlanost-5-en-24-yl 2-O-â-D-glucopyranosyl-
    • mogroside Ⅲe
    • Mogroside III E
    • 8173AH
    • Mogroside III-E
    • (3β,9β,10α,11α,24R)-3-(β-D-Glucopyranosyloxy)-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranoside (ACI)
    • Inchi: 1S/C48H82O19/c1-21(9-13-31(45(4,5)61)66-43-40(37(58)34(55)27(20-51)64-43)67-42-39(60)36(57)33(54)26(19-50)63-42)22-15-16-46(6)28-12-10-23-24(48(28,8)29(52)17-47(22,46)7)11-14-30(44(23,2)3)65-41-38(59)35(56)32(53)25(18-49)62-41/h10,21-22,24-43,49-61H,9,11-20H2,1-8H3/t21-,22-,24-,25-,26-,27-,28+,29-,30+,31-,32-,33-,34-,35+,36+,37+,38-,39-,40-,41+,42+,43+,46+,47-,48+/m1/s1
    • InChI Key: QATISCJMIITVAB-CNEPTXDISA-N
    • SMILES: C[C@]12[C@@H]3CC[C@@H](C(C3=CC[C@H]1[C@@]1(CC[C@H]([C@H](C)CC[C@H](C(O)(C)C)O[C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@]1(C[C@H]2O)C)C)(C)C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

  • Exact Mass: 962.54500
  • Monoisotopic Mass: 962.54503038 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 14
  • Complexity: 1720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 25
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 318
  • Molecular Weight: 963.2
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.6E-4 g/L) (25 ºC),
  • PSA: 318.37000
  • LogP: -1.05600

Mogroside III-E Security Information

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